Cas no 2172276-08-1 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid
• CAS No: 2172276-08-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5992413
• PubChem ID: 165547800
• Update Time: 2025-06-15

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid
• 2172276-08-1
• EN300-1517430
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-18(9-7-14-24(30)29(2)27(25(31)32)15-8-16-27)28-26(33)34-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23H,7-9,14-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： PMOWULCNCBJBFO-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)N(C)C(CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid (CAS No. 2172276-08-1)

The compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid (CAS No. 2172276-08-1) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclobutane core and an Fmoc-protected amino group, makes it a valuable building block for drug discovery and bioconjugation applications. Researchers often search for terms like "Fmoc-protected amino acids", "peptide coupling reagents", and "cyclobutane derivatives in drug design", reflecting its relevance in modern medicinal chemistry.

In recent years, the demand for custom peptide synthesis and targeted drug delivery systems has surged, driven by advancements in oncology and neurodegenerative disease research. This compound’s N-methylhexanamido moiety enhances its metabolic stability, a feature frequently queried in searches like "how to improve peptide half-life" or "strategies for peptide stabilization". Its carboxylic acid functionality further allows for versatile conjugation, aligning with trending topics such as "click chemistry in bioconjugation" and "prodrug development".

The 9H-fluoren-9-yl (Fmoc) group in this compound is pivotal for temporary amine protection during solid-phase peptide synthesis (SPPS), a technique dominating queries like "SPPS troubleshooting" and "Fmoc deprotection methods". With the rise of AI-assisted molecular design, researchers also explore "computational modeling of cyclobutane scaffolds", highlighting this compound’s role in rational drug design. Its CAS registry number (2172276-08-1) is often used in patent searches and regulatory documentation, emphasizing its industrial significance.

From a synthetic perspective, the cyclobutane ring offers conformational rigidity, a property investigated in searches such as "constrained peptides for GPCR targeting". This aligns with current interests in macrocyclic therapeutics and peptidomimetics. Additionally, the compound’s methylhexanamido linker addresses common challenges like "solubility enhancement in hydrophobic peptides", a frequent pain point in formulation studies.

Quality control of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid involves advanced analytical techniques, including HPLC and mass spectrometry, topics often searched alongside "peptide purity standards". As the pharmaceutical industry shifts toward continuous manufacturing, this compound’s reproducible synthesis meets growing demands for "scalable peptide production".

In summary, CAS No. 2172276-08-1 represents a critical tool for researchers exploring next-generation peptide therapeutics, precision medicine, and biomaterials engineering. Its multifaceted applications ensure continued relevance in both academic and industrial settings, resonating with contemporary scientific inquiries and technological advancements.